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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492 Get Quote

2-Hydroxyhexanedioic Acid: A Comprehensive
Technical Review
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of 2-hydroxyhexanedioic acid. It is intended to be a valuable resource for

researchers and professionals involved in drug development and metabolic studies. This

document summarizes key data, outlines relevant experimental methodologies, and visualizes

its primary metabolic pathway.

Core Chemical and Physical Properties
2-Hydroxyhexanedioic acid, also known as 2-hydroxyadipic acid, is an organic compound

that plays a role in amino acid metabolism.[1][2] It is a derivative of adipic acid with a hydroxyl

group at the alpha position.[1][3] The presence of this compound, particularly at elevated

levels, is associated with the metabolic disorder 2-aminoadipic and 2-oxoadipic aciduria.[1][4]

All quantitative data for 2-hydroxyhexanedioic acid are summarized in the tables below for easy

reference and comparison.

Table 1: Physical and Chemical Properties of 2-Hydroxyhexanedioic Acid
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Property Value Source

IUPAC Name 2-hydroxyhexanedioic acid [1][5]

Synonyms

2-Hydroxyadipic acid, α-

Hydroxyadipic acid, (R)-2-

HYDROXYADIPIC ACID, DL-

2-Hydroxyadipic acid

[1][6][7]

Molecular Formula C6H10O5 [6][7][8]

Molecular Weight 162.14 g/mol [1][5][6]

Physical Description
Solid, typically a white or off-

white crystalline solid.[1][7][9]

CAS Number

18294-85-4 (for the racemate),

77252-44-9 (for the R-

enantiomer)

[1][5][6][7]

Melting Point 151 °C [9][10]

Boiling Point
401.6 °C at 760 mmHg

(Predicted)
[9][10]

Solubility

Soluble in water and methanol.

[9][10] Also soluble in DMF (2

mg/ml), DMSO (1 mg/ml),

Ethanol (2 mg/ml), and PBS

(pH 7.2, 5 mg/ml).[11]

pKa (strongest acidic) 3.44 (Predicted) [4]

LogP -0.6 to -0.79 (Predicted) [4][6]

Spectral Data
The following table summarizes the available spectral data for the characterization of 2-

hydroxyhexanedioic acid.

Table 2: Spectral Properties of 2-Hydroxyhexanedioic Acid
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Data Type
Parameters and Key
Features

Source

1H NMR

Varian, 500 MHz, in Water at

pH 4.00. Key shifts (ppm):

1.63-1.80 (m), 2.37-2.40 (m),

4.11-4.13 (m).

[1]

Mass Spectrometry (GC-MS)
Key m/z fragments: 129.0,

171.0, 261.0.
[3]

Mass Spectrometry (LC-

MS/MS)

Negative ion mode precursor

[M-H]- at m/z 161.0455474.

Key fragment ions at m/z

143.03604, 117.05557,

99.04487, 71.05001.

[3]

13C NMR, IR

While these are standard

analytical techniques for

structure elucidation, detailed

public spectra with peak

assignments for 2-

hydroxyhexanedioic acid are

not readily available in the

reviewed literature.

Researchers would need to

perform these analyses to

obtain this data.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of 2-

hydroxyhexanedioic acid are not extensively detailed in publicly available literature. However,

based on existing research, the following sections outline the general methodologies that would

be employed.

Synthesis
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A reported method for the synthesis of 2-hydroxyhexanedioic acid involves the catalytic

oxidation of 2-hydroxycyclohexanone.

Methodology Overview:

Starting Material: 2-hydroxycyclohexanone, which can be derived from both petroleum and

biomass sources.

Oxidant: Molecular oxygen.

Catalyst: Heteropolyacids, with H4PVW11O40 reported to give the highest yield.

General Procedure: The reaction involves the oxidation of 2-hydroxycyclohexanone in the

presence of the heteropolyacid catalyst under an oxygen atmosphere. The reaction likely

proceeds through the formation of 1,2-cyclohexanedione as an intermediate, which is then

further oxidized to yield 2-hydroxyhexanedioic acid.

Purification: While specific details are not provided, standard purification techniques for

acidic compounds, such as crystallization or column chromatography, would likely be

employed to isolate the final product.

Analytical Methods
The analysis of 2-hydroxyhexanedioic acid, particularly in biological samples, is typically

performed using chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Derivatization: Due to its low volatility, 2-hydroxyhexanedioic acid requires derivatization prior

to GC-MS analysis. This typically involves esterification of the carboxylic acid groups and

silylation of the hydroxyl group to increase volatility.

Gas Chromatography: A capillary column suitable for the separation of organic acids or fatty

acid derivatives would be used. The temperature program would be optimized to ensure

good separation from other metabolites.

Mass Spectrometry: Electron ionization (EI) is commonly used, and the resulting mass

spectrum will show characteristic fragment ions that can be used for identification and
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quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

Chromatography: Reversed-phase or HILIC chromatography can be used for the separation

of 2-hydroxyhexanedioic acid from complex biological matrices. The mobile phase

composition and gradient are optimized for retention and separation.

Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used to

generate the deprotonated molecule [M-H]-.

Tandem MS (MS/MS): Collision-induced dissociation (CID) of the precursor ion generates

specific product ions. Multiple reaction monitoring (MRM) of these transitions provides high

selectivity and sensitivity for quantification.

Biological Role and Metabolic Pathway
2-Hydroxyhexanedioic acid is an intermediate in the degradation pathway of the amino acids L-

lysine and L-tryptophan.[7] An accumulation of 2-hydroxyhexanedioic acid, along with 2-

aminoadipic acid and 2-oxoadipic acid, in urine and blood is a key diagnostic marker for the

rare autosomal recessive metabolic disorder known as 2-aminoadipic and 2-oxoadipic aciduria.

[1][4]

This disorder is caused by mutations in the DHTKD1 gene.[1][6] This gene encodes a

component of the 2-oxoadipate dehydrogenase complex (OADHC), which is responsible for the

oxidative decarboxylation of 2-oxoadipate to glutaryl-CoA.[6][7] A deficiency in this enzyme

leads to a block in the metabolic pathway, resulting in the accumulation of upstream

metabolites.

The following diagram illustrates the position of 2-hydroxyhexanedioic acid within the lysine

degradation pathway and the metabolic block leading to 2-aminoadipic and 2-oxoadipic

aciduria.
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Caption: Lysine degradation pathway and the role of 2-hydroxyhexanedioic acid.

This guide serves as a foundational resource for understanding the core properties and

biological significance of 2-hydroxyhexanedioic acid. Further research into detailed synthetic

and analytical protocols is recommended for specific laboratory applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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